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Compound of Interest

Compound Name: Laurolactam

Cat. No.: B145868

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the proper handling and
disposal of Laurolactam. Adherence to these protocols is essential for ensuring a safe
laboratory environment and the integrity of your research.

l. Understanding the Hazards

Laurolactam is a chemical compound that requires careful handling due to its potential health
effects. It is classified as causing skin irritation, serious eye irritation, and potential respiratory
irritation.[1][2] It may also be harmful if swallowed.[2][3]

Il. Personal Protective Equipment (PPE): Your First
Line of Defense

The consistent and correct use of Personal Protective Equipment is mandatory when handling
Laurolactam to prevent exposure. A thorough hazard assessment should be conducted for
specific protocols to ensure the highest level of safety.[4][5]
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Body Part

Required PPE

Standard/Specification

Eyes/Face

Safety glasses with side-
shields or safety goggles. A
face shield should be worn in
addition to goggles when a

splash hazard is present.[2][5]
[6]

ANSI Z87.1 compliant[7]

Hands

Chemical-resistant gloves
(e.g., Nitrile rubber). Gloves
must be inspected before use
and disposed of properly after
handling the material.[2][5]

Body

A laboratory coat is the
minimum requirement. For
more hazardous operations,
fire/flame resistant and
impervious clothing should be
worn.[4][5][6]

Respiratory

Required when dusts are
generated or in poorly
ventilated areas. A NIOSH-
approved respirator is

recommended.[6][8]

Type N95 (US) or type P1 (EN
143)[9]

lll. Operational Plan: Step-by-Step Handling

Procedures

Following a structured workflow is crucial for minimizing risks associated with Laurolactam.

1. Preparation and Engineering Controls:

e Ensure adequate ventilation.[1][2] Use a chemical fume hood whenever possible.[3]

e Minimize dust generation and accumulation.[1][2]
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o Keep away from sources of ignition as dust can form explosive mixtures with air upon
intense heating.[1][8]

e Ensure an eyewash station is readily accessible.[3]

2. Handling:

e Avoid contact with skin, eyes, and personal clothing.[1]

e Wash hands thoroughly after handling.[1]

e Avoid breathing dust or fumes.[1]

e Do not eat, drink, or smoke in the handling area.[1]

3. Storage:

o Store in a tightly closed container.[1][8]

» Store in a cool, dry, well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents.[1]

IV. Emergency Procedures: Immediate Actions for
Exposure and Spills

In the event of an emergency, prompt and correct action is critical.
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Incident Immediate Action
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention.[1]

[2]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing. Seek medical attention if

irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[1][2]
Wear appropriate PPE.[1] For small spills,
sweep or vacuum up the material and place it
Spill into a suitable, closed container for disposal.[1]

[2] Avoid creating dust.[2] Prevent the spill from
entering drains.[1][2]

V. Disposal Plan: Ensuring Environmental and

Regulatory Compliance

Proper disposal of Laurolactam and its containers is a critical final step.

» Waste Classification: Laurolactam waste is considered hazardous waste.[1]

o Disposal Method: Dispose of contents and containers at an approved waste disposal plant in

accordance with all federal, state, and local regulations.[1][8] Do not dispose of in regular

trash or down the drain.[10]

o Contaminated Packaging: Handle uncleaned containers as you would the product itself.[8]
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VIi. Quantitative Data Summary

Property Value

Molecular Formula C12H23NO[2][3]

Molecular Weight 197.32 g/mol [3]

Flash Point 195 °C (383 °F) - closed cup[3][11]
Density 1.01 g/mL at 25 °C[6]

VIl. Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for the safe handling of
Laurolactam, from initial preparation to final disposal.
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Caption: Standard workflow for safely handling Laurolactam in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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